molecular formula C10H9NO B8309876 4-(2-Methoxyethenyl)benzonitrile CAS No. 126675-96-5

4-(2-Methoxyethenyl)benzonitrile

Cat. No.: B8309876
CAS No.: 126675-96-5
M. Wt: 159.18 g/mol
InChI Key: ASUXXDULIDAXFE-UHFFFAOYSA-N
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Description

4-(2-Methoxyethenyl)benzonitrile is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

126675-96-5

Molecular Formula

C10H9NO

Molecular Weight

159.18 g/mol

IUPAC Name

4-(2-methoxyethenyl)benzonitrile

InChI

InChI=1S/C10H9NO/c1-12-7-6-9-2-4-10(8-11)5-3-9/h2-7H,1H3

InChI Key

ASUXXDULIDAXFE-UHFFFAOYSA-N

Canonical SMILES

COC=CC1=CC=C(C=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 37.2 g of methoxymethyl-triphenylphosphonium chloride in 250 ml of t-butyl methyl ether is treated at room temperature while gassing with argon with 13.4 g of potassium t-butylate and stirred for 1 hour. Subsequently, the reaction mixture is treated at about 20° C. with a mixture of 9.49 g of 4-cyanobenzaldehyde and 100 mol of t-butyl methyl ether and stirred for a further 1 hours. Thereafter, the reaction mixture is partitioned in diethyl ether/water. The aqueous phase is extracted several times with diethyl ether. The organic phases are washed with water, dried over magnesium sulfate, filtered and evaporated. Chromatographic purification of the resulting crude product on silica gel with petroleum ether and toluene/hexane (vol. 3:1) gives 4-(2-methoxyvinyl)benzonitrile.
Quantity
37.2 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
[Compound]
Name
potassium t-butylate
Quantity
13.4 g
Type
reactant
Reaction Step Two
Quantity
9.49 g
Type
reactant
Reaction Step Three
Quantity
100 mol
Type
solvent
Reaction Step Three

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